Cas no 52617-37-5 (ponicidin)

Ponicidin (Rubescensine b) is a diterpene derived from Rabdosia rubescens, which has immunoregulatory \ anti-inflammatory \ antiviral and anticancer effects Conclusion: ponicidin (Rubescensine b) can induce apoptosis in gastric cancer cells and reduce the phosphorylation levels of JAK2 and STAT3, but has no effect on their protein levels alone
ponicidin structure
ponicidin structure
Product Name:ponicidin
CAS No:52617-37-5
Molecular Formula:C20H26O6
Molecular Weight:362.41684
CID:56279
PubChem ID:92043456

ponicidin Properties

Names and Identifiers

    • ponicidin
    • rubescensin B
    • PONICIDIN/RUBESCENSIN B
    • W-202985
    • Kaur-16-en-15-one, 7,20:14,20-diepoxy-1,6,7-trihydroxy-, (1-alpha,6-beta,7-alpha,14S,20S)-
    • Rubescensine B
    • 52617-37-5
    • (1R,2S,8R,9S,11S,13S,14S,15R,19S)-13,14,19-Trihydroxy-16,16-dimethyl-6-methylidene-10,12-dioxahexacyclo[9.8.0.01,15.02,8.05,9.08,13]nonadecan-7-one
    • (1R,2S,8R,9S,11S,13S,14S,15R,19S)-13,14,19-trihydroxy-16,16-dimethyl-6-methylidene-10,12-dioxahexacyclo[9.8.0.0^{1,15.0^{2,8.0^{5,9.0^{8,13]nonadecan-7-one
    • CID 92043456
    • 13,14,19-Trihydroxy-16,16-dimethyl-6-methylidene-10,12-dioxahexacyclo[9.8.0.01,15.02,8.05,9.08,13]nonadecan-7-one
    • (1R,9S,14S,15R,19S)-13,14,19-Trihydroxy-16,16-dimethyl-6-methylidene-10,12-dioxahexacyclo[9.8.0.01,15.02,8.05,9.08,13]nonadecan-7-one
    • (1-alpha,6-beta,7-alpha,14S,20S)-7,20:14,20-Diepoxy-1,6,7-trihydroxy-ent-kaur-16-en-15-one
    • DA-66826
    • InChIKey： WHRDRHNMTIXZNY-GFGOZNKDSA-N
    • Inchi： InChI=1S/C20H26O6/c1-8-9-4-5-10-18-11(21)6-7-17(2,3)12(18)14(23)20(24)19(10,13(8)22)15(9)25-16(18)26-20/h9-12,14-16,21,23-24H,1,4-7H2,2-3H3/t9-,10-,11?,12+,14-,15+,16?,18?,19?,20-/m0/s1
    • SMILES： C=C1[C@H]2[C@H]3OC4O[C@]5([C@H]([C@@H]6C(C)(C)CCC(O)C64[C@H](CC2)C53C1=O)O)O

Computed Properties

  • Exact Mass: 362.17300
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 362.173
  • Heavy Atom Count: 26
  • Complexity: 761
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 96.2A^2

Experimental Properties

  • LogP: 0.73960
  • PSA: 96.22000
  • Refractive Index: 1.649
  • Boiling Point: 580.9±50.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±3.7 mmHg at 25°C
  • Flash Point: 210.0±23.6 °C
  • Color/Form: Powder
  • Density: 1.5±0.1 g/cm3

ponicidin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DETU-1mg
ponicidin
 52617-37-5 99%
1mg
 $157.00
A2B Chem LLC
AG24946-1mg
Ponicidin
 52617-37-5 99%
1mg
 $68.00
Aaron
AR00DF26-5mg
Ponicidin
 52617-37-5 98%
5mg
 $144.00 2025-01-24
ChemScence
CS-0017084-5mg
Ponicidin
 52617-37-5 99.82%
5mg
 $180.0 2022-04-27
DC Chemicals
DCD-080-20 mg
Ponicidin
 52617-37-5 >98%, Standard References Grade
20mg
 $280.0 2022-02-28
eNovation Chemicals LLC
Y1242721-5mg
ponicidin
 52617-37-5 98%
5mg
 $195 2024-06-06
MedChemExpress
HY-N1535-5mg
Ponicidin
 52617-37-5 99.82%
5mg
 ￥1800 2024-07-20
S e l l e c k ZHONG GUO
E2223-5mg
Ponicidin
 52617-37-5
5mg
 ￥1556.69
TargetMol Chemicals
T2S1975-5 mg
Ponicidin
 52617-37-5 99.92%
5mg
 ￥ 1,650
TRC
P212945-1mg
PonicidinDISCONTINUED SEE P526710
 52617-37-5
1mg
 $180.00 2023-05-17

ponicidin Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.
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(CAS:52617-37-5)
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CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
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(CAS:52617-37-5)
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Shanghai Acmec Biochemical Co.,Ltd
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(CAS:52617-37-5)
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NanJingqingYunbiologologyicaltecjnco，LTD
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(CAS:52617-37-5)
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
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Sichuan Jingcuibio Biotechnology CO.,LTD
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(CAS:52617-37-5)
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Phone:18228035716
Email:jingcuibio@163.com

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